Cas no 2679831-39-9 (1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine)

• Product Name: 1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine
• CAS No: 2679831-39-9
• MF: C₆H₁₁F₃N₂
• MW: 168.160151720047
• CID: 6245171
• PubChem ID: 165918785
• Update Time: 2025-10-20

1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine
• EN300-28270973
• 2679831-39-9

• Inchi： 1S/C6H11F3N2/c7-6(8,9)4-1-5(2-10)11-3-4/h4-5,11H,1-3,10H2/t4-,5-/m0/s1
• InChI Key： DCVSSWDEJOYNDF-WHFBIAKZSA-N
• SMILES： FC([C@@H]1CN[C@H](CN)C1)(F)F

Computed Properties

• Exact Mass: 168.08743285g/mol
• Monoisotopic Mass: 168.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine

1-[(2S,4S)-4-(Trifluoromethyl)pyrrolidin-2-yl]methanamine: A Comprehensive Overview

The compound with CAS No. 2679831-39-9, commonly referred to as 1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a trifluoromethyl group and an amine functionality. The stereochemistry of the molecule, specifically the (2S,4S) configuration, plays a crucial role in its properties and applications.

Pyrrolidine derivatives have long been recognized for their versatility in organic synthesis and their potential as building blocks in drug discovery. The presence of the trifluoromethyl group introduces electronic and steric effects that can significantly influence the reactivity and selectivity of the compound. Recent studies have highlighted the importance of such fluorinated compounds in medicinal chemistry, particularly in the development of selective inhibitors and bioisosteres. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, making it a valuable substituent in drug design.

The synthesis of 1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine involves a series of carefully controlled reactions that ensure the preservation of stereochemistry. One common approach involves the asymmetric synthesis of the pyrrolidine ring using chiral catalysts or auxiliary reagents. This method not only ensures high enantiomeric excess but also provides a scalable route for industrial production. The introduction of the trifluoromethyl group typically occurs through electrophilic substitution or nucleophilic fluorination, depending on the specific conditions and desired regioselectivity.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, recent research has demonstrated its utility in constructing peptide mimetics and small molecule inhibitors targeting various disease pathways. The amine functionality at position 1 allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In addition to its role as an intermediate, 1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine has shown potential as a standalone agent in certain therapeutic areas. For example, studies have explored its ability to modulate enzyme activity and disrupt protein-protein interactions, which are critical mechanisms in many pathological processes. The compound's unique combination of steric bulk and electronic properties makes it an attractive candidate for targeting specific biological systems.

From an environmental perspective, there is growing interest in understanding the ecological impact of fluorinated compounds like this one. While they offer significant advantages in terms of stability and bioavailability, concerns about their persistence in the environment have led to increased scrutiny. Researchers are actively investigating methods to optimize their synthesis and disposal to minimize ecological footprint without compromising their therapeutic potential.

In conclusion, 1-[(2S,4S)-4-(trifluoromethyl)pyrrolidin-2-yl]methanamine represents a fascinating example of how modern organic chemistry can leverage stereochemistry and functional group diversity to create compounds with wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.